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This technical guide provides an in-depth overview of the physicochemical properties of cetyl
caprylate, a widely used ester in the pharmaceutical and cosmetic industries. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
data, experimental protocols, and functional visualizations to support research and formulation
activities.

Executive Summary

Cetyl caprylate (CAS No. 29710-31-4), the ester of cetyl alcohol and caprylic acid, is a non-
ionic surfactant and emollient.[1][2] Its favorable physicochemical characteristics, such as low
water solubility and a high octanol-water partition coefficient, make it a valuable ingredient in
topical formulations, where it functions as a skin-conditioning agent and helps to modulate
product viscosity.[3][4] This guide summarizes key quantitative data, provides detailed
experimental methodologies for property determination, and illustrates the functional role and
characterization workflow of cetyl caprylate.

Physicochemical Properties

The core physicochemical properties of cetyl caprylate are summarized in the tables below.
These values are critical for predicting the behavior of cetyl caprylate in various formulations
and for ensuring quality control.
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Table 1: General and Physical Properties of Cetyl

Caprylate

Property Value Source(s)
CAS Number 29710-31-4 [1][3]14]
Molecular Formula C24H4802 [11[3114]
Molecular Weight 368.64 g/mol [11[3]
Physical State Solid at room temperature [1][4]
Waxy white solid or flakes;
Appearance colorless to light yellow liquid [4]
when melted
Odor Faint, waxy, or slightly fatty [5]

Table 2: Thermal and Optical Properties of Cetyl
Caprylate

Property Value Source(s)
Boiling Point ~414 °C at 760 mmHg [11[3]
Melting Point Not available in cited literature [3]

Flash Point ~209.9 °C [3]
Refractive Index ~1.449 [3]

Table 3: Solubility and Partitioning Properties of Cetyl
Caprylate
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Property Value Source(s)

Density ~0.860 g/cm3 [11[3]

- Very low (estimated at 3.571 x
Water Solubility 10-5 mgL at 25°C) [5]

logP (Octanol-Water Partition ]
o ~10.9 (estimated) [5]
Coefficient)

Solubility in Organic Solvents Soluble in organic solvents

Experimental Protocols

This section details the standard methodologies for determining the key physicochemical
properties of cetyl caprylate.

Determination of Melting Point (General Method)

While a specific experimental melting point for cetyl caprylate is not readily available,
Differential Scanning Calorimetry (DSC) is a standard method for determining the melting

points of fatty acid esters.[6]

e Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. The melting point is identified as the peak temperature of the

endothermic transition.
o Apparatus: Differential Scanning Calorimeter.
e Procedure:

A small, accurately weighed sample (typically 1-10 mg) is hermetically sealed in an

[e]

aluminum pan.

[e]

An empty sealed pan is used as a reference.

o

The sample and reference are heated at a controlled rate (e.g., 1-10 °C/min).

[¢]

The heat flow to the sample is monitored and plotted against temperature.
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o The melting point is determined from the resulting thermogram as the peak of the melting
endotherm.

Determination of Boiling Point

The boiling point of high-boiling point substances like cetyl caprylate can be determined using
gas chromatography, as outlined in ASTM D7398 for fatty acid methyl esters.[7]

o Principle: This method uses the principles of simulated distillation. The retention times of the
sample components are correlated with their boiling points.

o Apparatus: Gas chromatograph with a flame ionization detector (FID) and a suitable capillary

column.
e Procedure:

o The gas chromatograph is calibrated using a mixture of n-alkanes with known boiling

points.

o A solution of cetyl caprylate in a suitable solvent is prepared and injected into the gas
chromatograph.

o The retention time of the cetyl caprylate peak is recorded.

o The boiling point is determined by comparing the retention time of the sample to the
calibration curve of retention times versus boiling points of the n-alkanes.

Determination of Density

The density of liquid cetyl caprylate can be determined using various methods described in
OECD Guideline 109.[8][9] A common method is the oscillating U-tube method.

e Principle: A U-shaped tube is oscillated at its characteristic frequency. This frequency
changes when the tube is filled with the sample. The change in frequency is proportional to
the density of the sample.

e Apparatus: Digital density meter with an oscillating U-tube.
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e Procedure:

o The instrument is calibrated using two substances of known density (e.g., dry air and
distilled water).

o The molten cetyl caprylate sample is introduced into the U-tube, ensuring no air bubbles
are present.

o The instrument measures the oscillation frequency and calculates the density based on
the calibration.

o The measurement is performed at a constant, recorded temperature.

Determination of Viscosity

The kinematic viscosity of liquid cetyl caprylate can be determined according to ASTM D445
using a glass capillary viscometer.[1][10][11][12][13]

» Principle: The time for a fixed volume of liquid to flow under gravity through the capillary of a
calibrated viscometer is measured at a known and closely controlled temperature.[10]

o Apparatus: Calibrated glass capillary viscometer (e.g., Ubbelohde type), constant
temperature bath, stopwatch.

e Procedure:
o The viscometer is charged with the molten cetyl caprylate sample.

o The viscometer is placed in a constant temperature bath until the sample reaches thermal
equilibrium.

o The sample is drawn up into the upper bulb of the viscometer.
o The time taken for the liquid to flow between two marked points is measured.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.
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o Dynamic viscosity can be calculated by multiplying the kinematic viscosity by the density
of the liquid at the same temperature.[10]

Determination of Refractive Index

The refractive index of liquid cetyl caprylate can be measured using a refractometer, following
a method similar to that described in ISO 6320 for fats and oils.[14][15]

o Principle: The refractive index is the ratio of the speed of light in a vacuum to its speed in the
substance. It is measured by observing the angle at which light is refracted when passing

through the sample.[16]
o Apparatus: Abbe or digital refractometer with a temperature-controlled prism.
e Procedure:

The refractometer prism is cleaned and calibrated with a standard of known refractive

[e]

index (e.qg., distilled water).[17]

A few drops of the molten cetyl caprylate sample are placed on the prism.

[e]

o

The prism is closed, and the sample is allowed to reach the set temperature.

[¢]

The refractive index is read from the instrument's scale or digital display.

Determination of Octanol-Water Partition Coefficient
(logP)

The octanol-water partition coefficient (Kow or P) is a measure of a chemical's lipophilicity. An
experimental determination can be performed using the shake-flask method, which is a basis
for OECD Guideline 107.[18][19]

 Principle: A solution of the solute is prepared in one of two immiscible phases (n-octanol and
water) and is shaken with the other phase until equilibrium is reached. The concentration of
the solute in each phase is then measured to determine the partition coefficient.[20][21]

o Apparatus: Separatory funnels, mechanical shaker, analytical instrument for concentration

measurement (e.g., HPLC or GC).
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e Procedure:

o

n-Octanol and water are pre-saturated with each other.
o A known amount of cetyl caprylate is dissolved in the n-octanol phase.

o The n-octanol solution is mixed with a known volume of the water phase in a separatory
funnel.

o The mixture is shaken until partitioning equilibrium is achieved.
o The two phases are separated.
o The concentration of cetyl caprylate in each phase is determined analytically.

o The octanol-water partition coefficient (P) is calculated as the ratio of the concentration in
the octanol phase to the concentration in the aqueous phase.

o logP is the base-10 logarithm of P.

Visualizations

The following diagrams illustrate the functional role and characterization workflow for cetyl
caprylate.
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Caption: Functional Role of Cetyl Caprylate in a Topical Formulation.
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Caption: Workflow for Physicochemical Characterization of Cetyl Caprylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595201?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

